Cas no 1803863-23-1 (3-Bromo-2-(3-chloropropyl)aniline)
3-Bromo-2-(3-chloropropyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-(3-chloropropyl)aniline
-
- Inchi: 1S/C9H11BrClN/c10-8-4-1-5-9(12)7(8)3-2-6-11/h1,4-5H,2-3,6,12H2
- InChI Key: VEDLSZZQTCZIRW-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1CCCCl)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- XLogP3: 3.1
- Topological Polar Surface Area: 26
3-Bromo-2-(3-chloropropyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013015039-250mg |
3-Bromo-2-(3-chloropropyl)aniline |
1803863-23-1 | 97% | 250mg |
489.60 USD | 2021-06-25 | |
| Alichem | A013015039-500mg |
3-Bromo-2-(3-chloropropyl)aniline |
1803863-23-1 | 97% | 500mg |
847.60 USD | 2021-06-25 | |
| Alichem | A013015039-1g |
3-Bromo-2-(3-chloropropyl)aniline |
1803863-23-1 | 97% | 1g |
1,579.40 USD | 2021-06-25 |
3-Bromo-2-(3-chloropropyl)aniline Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-Bromo-2-(3-chloropropyl)aniline
3-Bromo-2-(3-chloropropyl)aniline: A Comprehensive Overview
3-Bromo-2-(3-chloropropyl)aniline, also known by its CAS number 1803863-23-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its bromine and chlorine substituents attached to an aniline backbone, exhibits unique chemical properties that make it a valuable building block in various research and industrial applications. In this article, we delve into the structural features, chemical properties, synthesis methods, and recent advancements in the utilization of 3-bromo-2-(3-chloropropyl)aniline.
The molecular structure of 3-bromo-2-(3-chloropropyl)aniline is defined by a benzene ring with an amino group (-NH₂) at position 2 and a bromine atom at position 3. The side chain at position 2 consists of a propyl group (-CH₂CH₂CH₂-) with a chlorine atom at the terminal end. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity in various chemical transformations. The presence of halogens (bromine and chlorine) introduces electron-withdrawing effects, which can influence the compound's participation in electrophilic aromatic substitution reactions.
Recent studies have highlighted the potential of 3-bromo-2-(3-chloropropyl)aniline as a precursor in the synthesis of advanced materials, such as conducting polymers and functionalized nanoparticles. For instance, researchers have explored its use in the preparation of polythiophenes, where the bromine substituent serves as a site for oxidative coupling reactions. These materials exhibit promising electronic properties, making them suitable for applications in flexible electronics and energy storage devices.
In the pharmaceutical industry, 3-bromo-2-(3-chloropropyl)aniline has been employed as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to construct complex molecular frameworks with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and anticancer activities.
The synthesis of 3-bromo-2-(3-chloropropyl)aniline typically involves multi-step procedures that incorporate halogenation and substitution reactions. One common approach involves the bromination of an aniline derivative followed by alkylation to introduce the chloropropyl group. Optimization of reaction conditions, such as temperature and solvent selection, is critical to achieving high yields and purity levels.
From an environmental standpoint, understanding the fate and transport of 1803863-23-1 in various ecosystems is essential for assessing its potential impact on human health and the environment. Recent toxicological studies have focused on evaluating its acute and chronic toxicity profiles, particularly in aquatic organisms. These studies aim to provide insights into safe handling practices and regulatory guidelines for this compound.
In conclusion, 3-bromo-2-(3-chloropropyl)aniline (CAS No: 1803863-23-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research efforts, paving the way for new discoveries in materials science, pharmacology, and beyond. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly significant role in both academic research and industrial production.
1803863-23-1 (3-Bromo-2-(3-chloropropyl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)